Cas no 171031-50-8 (alpha-methyl-3-carboxyphenylalanine)

• Product Name: alpha-methyl-3-carboxyphenylalanine
• CAS No: 171031-50-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 905395
• PubChem ID: 128015
• Update Time: 2025-04-19

alpha-methyl-3-carboxyphenylalanine Chemical and Physical Properties

Names and Identifiers

• alpha-methyl-3-carboxyphenylalanine
• 3-[(2S)-2-amino-2-carboxypropyl]benzoic acid
• 3-Carboxy-alpha-methyl-L-phenylalanine
• alpha-M3CPA
• L-Phenylalanine, 3-carboxy-alpha-methyl-
• CHEMBL421322
• 171031-50-8
• DTXSID30937916
• SCHEMBL2147105
• (s)-alpha-methyl-3-carboxyphenylalanine
• 3-carboxy-alpha-methylphenylalanine

• Inchi： 1S/C11H13NO4/c1-11(12,10(15)16)6-7-3-2-4-8(5-7)9(13)14/h2-5H,6,12H2,1H3,(H,13,14)(H,15,16)/t11-/m0/s1
• InChI Key： AORMNQRMXYXXJK-NSHDSACASA-N
• SMILES： OC([C@](C)(CC1C=CC=C(C(=O)O)C=1)N)=O

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62